3-(Cyclopropylsulfamoylamino)benzoic acid

• IUPAC Name: 3-(cyclopropylsulfamoylamino)benzoic acid
• InChI: InChI=1S/C10H12N2O4S/c13-10(14)7-2-1-3-9(6-7)12-17(15,16)11-8-4-5-8/h1-3,6,8,11-12H,4-5H2,(H,13,14)
• InChI Key: OLGYEYLENRIIHX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NS(=O)(=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C10H12N2O4S
• Molecular Weight: 256.28 g/mol

Description

3-(Cyclopropylsulfamoylamino)benzoic acid (CSA) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CSA is a sulfonamide derivative that has a cyclopropyl group attached to the sulfonamide nitrogen atom. This unique structure makes CSA an interesting molecule to study, as it exhibits a range of biological activities that can be exploited for various purposes. In

Mechanism of Action

The mechanism of action of 3-(Cyclopropylsulfamoylamino)benzoic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in tissue remodeling and cancer metastasis.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects, depending on the dose and route of administration. In animal studies, this compound has been shown to reduce inflammation, pain, and tumor growth. This compound has also been shown to stimulate plant growth and increase crop yield in agricultural studies. However, the exact biochemical and physiological effects of this compound in humans are not fully understood, and further research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(Cyclopropylsulfamoylamino)benzoic acid in lab experiments is its unique structure, which allows it to exhibit a range of biological activities. This compound is also relatively easy to synthesize and purify, making it a readily available compound for research purposes. However, one of the limitations of using this compound in lab experiments is its potential toxicity, as it can cause adverse effects in high doses. Therefore, careful dose optimization and toxicity studies are necessary when using this compound in lab experiments.

Future Directions

There are several future directions for the research on 3-(Cyclopropylsulfamoylamino)benzoic acid. One direction is to further investigate its potential applications in medicine, such as its use as an anti-inflammatory agent or drug delivery agent. Another direction is to investigate its potential applications in agriculture, such as its use as a herbicide or plant growth regulator. Additionally, there is potential for the development of new materials using this compound as a building block. Further research is needed to fully understand the mechanism of action and safety profile of this compound, which will enable its potential applications to be fully realized.

Synthesis Methods

The synthesis of 3-(Cyclopropylsulfamoylamino)benzoic acid involves the reaction of 3-aminobenzoic acid with cyclopropylsulfamoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound. The yield of this compound synthesis is typically around 60-70%, and the purity of the final product can be confirmed using various analytical techniques such as NMR and HPLC.

Scientific Research Applications

3-(Cyclopropylsulfamoylamino)benzoic acid has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit anti-inflammatory, analgesic, and antitumor activities. This compound has also been investigated for its potential use as a drug delivery agent, as it can form stable complexes with various drugs and enhance their solubility and bioavailability.
In agriculture, this compound has been shown to exhibit herbicidal activity, making it a potential candidate for the development of new herbicides. This compound has also been investigated for its potential use as a plant growth regulator, as it can stimulate plant growth and increase crop yield.
In material science, this compound has been investigated for its potential use as a building block for the synthesis of new materials such as polymers and surfactants. This compound can also be used as a template for the synthesis of metal-organic frameworks, which have potential applications in gas storage and separation.